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Compound of Interest

Compound Name: Phenyl acetylsalicylate

Cat. No.: B085901 Get Quote

The safe and compliant disposal of phenyl acetylsalicylate, also known as Salol, is critical for

ensuring laboratory safety and environmental protection. As a substance classified with

multiple hazards, including skin and eye irritation and aquatic toxicity, adherence to established

protocols is mandatory for researchers, scientists, and drug development professionals.[1][2][3]

[4][5][6] This guide provides a procedural, step-by-step framework for the proper management

and disposal of phenyl acetylsalicylate waste.

Hazard Identification and Assessment
Before handling, it is essential to be fully aware of the hazards associated with phenyl
acetylsalicylate. This information is foundational to the risk assessment that informs safe

handling and disposal procedures.

Table 1: Hazard Classification for Phenyl Acetylsalicylate
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[2]

[3][4][5][6]

Serious Eye Damage/Irritation 2A
H319: Causes serious eye

irritation.[2][3][4][5][6]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.[2][3][6]

Hazardous to the Aquatic

Environment (Long-term)
2

H411: Toxic to aquatic life with

long lasting effects.[2][4][5]

Acute Toxicity (Oral) 5
H303: May be harmful if

swallowed.[3]

This data is a summary from various Safety Data Sheets (SDS). Always refer to the specific

SDS for the product in use.

Personal Protective Equipment (PPE)
Based on the hazard assessment, appropriate PPE must be worn at all times when handling

phenyl acetylsalicylate, including during disposal preparation.

Hand Protection: Wear impervious, chemically resistant gloves.

Eye/Face Protection: Use chemical safety goggles or a face shield.[5]

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.[4]

Respiratory Protection: If there is a risk of generating dust, use a particulate respirator.[1]

Work in a well-ventilated area or under a chemical fume hood.[3][4]

Segregation and Collection of Phenyl
Acetylsalicylate Waste
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Proper segregation at the point of generation is a key principle of safe laboratory waste

management.[7][8]

Waste Stream: Phenyl acetylsalicylate waste must be classified and disposed of as

hazardous chemical waste.[1] Do not mix it with non-hazardous trash or other incompatible

waste streams.[5][7]

Unused/Expired Product: Unused or expired phenyl acetylsalicylate that is not suitable for

recycling should be disposed of as hazardous waste.

Contaminated Materials: Any items grossly contaminated with phenyl acetylsalicylate, such

as weighing boats, gloves, or paper towels from a spill cleanup, should also be collected in

the designated hazardous waste container.

Empty Containers: Handle uncleaned, empty containers as you would the product itself.[5]

They may contain residual dust which can be a hazard.[1] Do not cut, drill, or weld such

containers.[1]

Step-by-Step Disposal Procedure
Step 1: Container Selection Select a waste container that is chemically compatible with phenyl
acetylsalicylate and in good condition, free from damage or leaks.[7][9] The container must

have a secure, tightly-fitting lid.[7]

Step 2: Labeling the Waste Container Properly label the hazardous waste container before any

waste is added. The label should include:

The words "Hazardous Waste"

The full chemical name: "Phenyl Acetylsalicylate"

The associated hazards (e.g., "Irritant," "Environmental Hazard")

The date accumulation started

Step 3: Waste Accumulation

Place solid phenyl acetylsalicylate waste directly into the labeled container.
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For spill cleanup, use dry methods to sweep up the material, avoiding dust generation.[1][3]

[10] Place the collected material and any contaminated cleanup items into the hazardous

waste container.

Keep the waste container securely closed at all times, except when adding waste.[6]

Step 4: Storage

Store the waste container at or near the point of generation, under the control of laboratory

personnel.[7]

Ensure the storage area is a well-ventilated location, away from incompatible materials such

as strong oxidizing agents, strong acids, and strong bases.[5][11]

Use secondary containment where appropriate to mitigate spills.[7]

Step 5: Arranging for Final Disposal

Follow your institution's specific procedures for hazardous waste pickup. This typically

involves contacting the Environmental Health and Safety (EHS) department or a licensed

hazardous waste contractor.

Do not dispose of phenyl acetylsalicylate down the drain or in regular trash, as it is toxic to

aquatic organisms and this is prohibited by regulations like the Resource Conservation and

Recovery Act (RCRA).[1][5][7]

All waste must be handled in accordance with local, state, and federal regulations.[1]

Spill Response Protocol
In the event of a spill, follow these procedures:

Evacuate and Alert: Alert personnel in the immediate area.

Control Ignition Sources: Remove all sources of ignition from the area.[1]

Ventilate: Ensure the area is well-ventilated.
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Don PPE: Wear the appropriate PPE as described in Section 2.

Containment: Prevent the spill from spreading or entering drains.[1][5]

Cleanup:

For minor spills, carefully sweep up the solid material, minimizing dust generation.[1][3]

Place the spilled material and all contaminated cleaning items into a labeled hazardous

waste container.[1]

Decontaminate: Clean the spill area once the material has been removed.

Report: Report the spill to your laboratory supervisor or EHS department, according to

institutional policy.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of phenyl
acetylsalicylate.
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Phenyl Acetylsalicylate Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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